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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties of the

synthetic isotope Hassium-271 (²⁷¹Hs). Due to its extreme instability and the production of only

a few atoms to date, the experimental data is limited and, in some cases, associated with

significant uncertainty. This document collates the available information from peer-reviewed

sources and nuclear data repositories, presenting it in a structured format for ease of reference

and comparison.

Core Nuclear and Atomic Properties
Hassium-271 is a superheavy, artificial radionuclide of the element hassium, which has the

atomic number 108. The study of such nuclides is crucial for understanding the limits of nuclear

stability and the properties of matter under extreme conditions.

Quantitative Data Summary
The following tables summarize the key quantitative data for Hassium-271.
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General Properties

Symbol ²⁷¹Hs

Atomic Number (Z) 108[1]

Mass Number (A) 271[1]

Neutron Number (N) 163[1]

Mass and Energy Properties

Isotopic Mass 271.13717(32) u[1][2]

Mass Excess 127.77303 MeV[1][2]

Nuclear Binding Energy 1975.06048078 MeV (per nucleus)[1]

Binding Energy per Nucleon 7.28804605 MeV[1]

Radioactive Decay Properties

Half-Life (T½)

~4 - 46 s (Note: This value has considerable

uncertainty due to a low number of

measurements)[1][3]

Decay Mode Alpha (α) decay[1][3]

Daughter Isotope Seaborgium-267 (²⁶⁷Sg)[1][3]

Experimental Protocols: Synthesis of Hassium-271
The synthesis of Hassium-271 is achieved through heavy-ion induced fusion reactions. These

experiments are conducted in specialized facilities equipped with particle accelerators and

sophisticated detection systems capable of identifying single atoms. The primary method

employed for producing neutron-rich hassium isotopes like ²⁷¹Hs is "hot fusion".

Methodology: Hot Fusion Reaction
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Projectile and Target Selection: Hassium-271, along with isotopes ²⁶⁹Hs and ²⁷⁰Hs, can be

produced by bombarding a target of Curium-248 (²⁴⁸Cm) with a beam of Magnesium-26

(²⁶Mg) ions.

Ion Beam Acceleration: The ²⁶Mg ions are accelerated to a specific energy in a linear

accelerator or cyclotron. The precise energy is crucial to overcome the Coulomb barrier

between the projectile and target nuclei, facilitating fusion.

Target Interaction: The high-energy beam of ²⁶Mg ions is directed onto the rotating ²⁴⁸Cm

target. The fusion of a projectile and a target nucleus forms a highly excited compound

nucleus.

Evaporation Channels: The compound nucleus de-excites by emitting a number of neutrons

(a process known as evaporation). The synthesis of ²⁷¹Hs is the result of a 3-neutron

evaporation channel from the compound nucleus ²⁷⁴Hs.

Separation and Detection: The resulting hassium atoms, recoiling from the target, are

separated from the unreacted beam particles and other reaction byproducts using a velocity

filter or a gas-filled recoil separator. These separators use magnetic and electric fields to

guide the desired nuclei to a detector system. The identification of ²⁷¹Hs is confirmed by

observing its characteristic alpha decay to ²⁶⁷Sg and the subsequent decay chain of the

daughter and granddaughter nuclides.

Visualizations
Nuclear Decay of Hassium-271
The primary decay mode of Hassium-271 is alpha decay, where it emits an alpha particle (a

helium nucleus) and transforms into Seaborgium-267.
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Caption: Alpha decay of Hassium-271 to Seaborgium-267.

Experimental Workflow for Superheavy Element
Synthesis
The following diagram illustrates the general workflow for the synthesis and identification of a

superheavy element like Hassium-271.
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Caption: Generalized workflow for the synthesis of superheavy elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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